Cas no 70275-59-1 (1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1))

• Product Name: 1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1)
• CAS No: 70275-59-1
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 577303
• PubChem ID: 155480
• Update Time: 2025-04-19

1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1)
• 1-methyl-1-azoniabicyclo[2.2.2]octane,chloride

• Inchi： 1S/C8H16N.ClH/c1-9-5-2-8(3-6-9)4-7-9;/h8H,2-7H2,1H3;1H/q+1;/p-1
• InChI Key： LRHDJALRZVHQFM-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]12(C)CCC(CC1)CC2

Computed Properties

• Exact Mass: 144.972
• Monoisotopic Mass: 161.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0